Europium iodide

Luminescent Material

Europium, particularly Eu(II), exhibits exceptional luminescence, emitting vibrant colors upon excitation. This property makes europium iodide a valuable component in developing:

• Fluorescent materials: Europium iodide is used in creating long-lasting and bright fluorescent markers for biological imaging and labeling [].
• Photoluminescence devices: Its efficient light emission makes it suitable for various photoluminescent devices, like organic light-emitting diodes (OLEDs) and scintillators.

X-ray Detection

Recent research explores Eu(II) iodide's potential in developing efficient X-ray detectors. Due to its:

• High light yield: Eu(II) efficiently converts absorbed X-ray energy into visible light, enabling sensitive detection.
• Short decay time: The quick emission and decay of light allows for real-time imaging and fast response in applications like computer tomography [].

Other Research Applications

Europium iodide also finds applications in other research areas, including:

• Chemical synthesis: As a reagent or catalyst in various chemical reactions [].
• Alloy production: To enhance specific properties of certain alloys [].
• Pharmaceutical research: Exploring its potential in developing new therapeutic agents [].

Europium iodide, specifically europium(II) iodide with the chemical formula EuI₂, is an inorganic compound notable for its unique luminescent properties. It is characterized by a bright yellow appearance and is often used in various optoelectronic applications. The compound exists in multiple polymorphic forms, with the most common being monoclinic and orthorhombic structures. Europium(II) iodide is moisture-sensitive and should be stored under inert atmospheres to prevent degradation .

Europium(III) iodide is likely to have similar toxicological properties to other europium compounds. Europium salts are considered to have low to moderate toxicity upon ingestion or inhalation []. However, specific data on Europium(III) iodide toxicity is limited.

As a general precaution, europium compounds should be handled with care using appropriate personal protective equipment (PPE) such as gloves, safety glasses, and fume hoods when working with powders [].

• Formation from Europium and Iodine:
  $$2\text{Eu}+3\text{I}_2\rightarrow 2\text{EuI}_3$$
• Reduction of Europium(III) Iodide:
  $$2\text{EuI}_3+\text{H}_2\rightarrow 2\text{EuI}_2+2\text{HI}$$
• Reaction with Mercury(II) Iodide:
  $$\text{Eu}+\text{HgI}_2\rightarrow \text{EuI}_2+\text{Hg}$$

These reactions illustrate the compound's ability to form through various synthetic routes, highlighting its reactivity with halogens and other compounds .

Several methods are employed to synthesize europium(II) iodide:

• Direct Reaction: Mixing elemental europium with iodine at elevated temperatures.
• Reduction Method: Reducing europium(III) iodide using hydrogen gas at approximately 350 °C.
• Ammonium Iodide Reaction: Reacting europium with ammonium iodide in liquid ammonia at low temperatures (around 200 K), resulting in different polymorphs depending on the synthesis conditions .
• Thermal Decomposition: Decomposing europium(III) iodide at around 200 °C to yield europium(II) iodide along with iodine.

These methods highlight the versatility of synthesis approaches for obtaining this compound.

The interaction studies involving europium iodide focus mainly on its luminescent properties when incorporated into different matrices or when interacting with other materials. These studies often explore how the presence of europium ions affects the photophysical properties of host materials, especially in solid-state lighting and display technologies. The interactions can significantly enhance the efficiency of light emission, making it a valuable component in phosphors and lasers .

Several compounds are similar to europium iodide, particularly within the rare earth metal halides category. Here are some notable comparisons:

Europium(II) iodide stands out due to its exceptional luminescence and stability under specific conditions, making it particularly valuable in optoelectronic applications compared to its counterparts .

Molecular Structure

Europium(III) iodide adopts the molecular formula EuI₃, consisting of one europium(III) cation coordinated with three iodide anions [2] [18]. The compound crystallizes in a rhombohedral crystal system within the space group R3, adopting the bismuth(III) iodide structure type [2] [12]. Each europium(III) ion exhibits octahedral coordination geometry, surrounded by six iodide ions in a regular octahedral arrangement [2] [19]. The molecular weight of europium(III) iodide is 532.677 grams per mole, and the compound bears the Chemical Abstracts Service registry number 13759-90-5 [3] [18] [20]. The crystal structure features europium(III) centers with octahedral coordination environments, where each europium ion is surrounded by six iodide ligands arranged in an octahedral geometry [2] [12].

Physical Appearance

Europium(III) iodide appears as colorless crystals when pure, contrasting significantly with the colored appearance of the divalent analogue [2] [12]. The compound typically manifests as a crystalline solid with well-defined crystal faces and transparent appearance [2] [20]. The colorless nature of europium(III) iodide reflects the electronic configuration of the europium(III) ion and the absence of electronic transitions in the visible light region [12] [20]. Under certain conditions, particularly when hydrated, the compound can form the nonahydrate EuI₃·9H₂O, which represents a significant hydrated form of the triiodide [21] [22].

Thermodynamic Properties

Europium(III) iodide exhibits a melting point of 877 degrees Celsius, although the compound undergoes decomposition at this temperature rather than clean melting [3] [23]. The enthalpy of formation of europium(III) iodide from its constituent elements at 298 Kelvin has been estimated at -534 kilojoules per mole, indicating thermodynamic stability under standard conditions [23] [24]. Thermal decomposition studies reveal that europium(III) iodide undergoes disproportionation at 200 degrees Celsius, converting to europium(II) iodide and elemental iodine [2] [25]. This thermal behavior represents a characteristic reduction reaction where europium(III) is partially reduced to europium(II) while simultaneously oxidizing iodide to elemental iodine [23] [24].

Chemical Reactivity

Redox Behavior

The redox chemistry of europium iodides is dominated by the facile interconversion between europium(II) and europium(III) oxidation states [26] [27]. Europium(III) represents the most easily reduced trivalent lanthanide ion, with the europium(III)/europium(II) redox couple exhibiting a standard reduction potential of approximately -0.35 volts versus the normal hydrogen electrode [27] [28]. This relatively mild reduction potential facilitates the preparation of europium(II) compounds through various chemical and electrochemical reduction methods [27] [29]. The europium ion pair Eu³⁺-Eu²⁺ functions as an effective redox shuttle system, capable of selective electron transfer reactions in various chemical environments [26] [29].

Stability in Various Environments

Europium(II) iodide demonstrates remarkable stability in concentrated nitrate salt solutions, showing minimal back-oxidation over extended periods when maintained under inert atmosphere conditions [27] [28]. In aqueous environments, europium(II) represents the most stable divalent lanthanide ion, exhibiting significantly greater resistance to oxidation compared to other divalent rare earth species [27] [12]. However, europium(II) compounds are susceptible to oxidation in the presence of atmospheric oxygen, requiring careful handling and storage under inert conditions [27] [28]. The thermal stability of europium(II) iodide phases varies significantly with crystalline form, with low-temperature polymorphs showing decomposition at approximately 673 Kelvin [5] [16].

Reactivity with Common Reagents

Europium(III) iodide undergoes reduction to europium(II) iodide when treated with hydrogen gas at 350 degrees Celsius, following the stoichiometric reaction: 2 EuI₃ + H₂ → 2 EuI₂ + 2 HI [2] [11] [25]. The compound also demonstrates thermal disproportionation behavior, decomposing at 200 degrees Celsius according to: 2 EuI₃ → 2 EuI₂ + I₂ [2] [11] [25]. Europium metal reacts directly with elemental iodine to form europium(III) iodide through the reaction: 2 Eu + 3 I₂ → 2 EuI₃ [2] [11]. Alternative synthetic routes include the reaction of europium with mercury(II) iodide: Eu + HgI₂ → EuI₂ + Hg, and the low-temperature reaction with ammonium iodide: Eu + 2 NH₄I → EuI₂ + 2 NH₃ + H₂ [11] [25]. Hydrated europium(III) iodide can be prepared through the dissolution of europium(III) oxide or europium(III) carbonate in hydroiodic acid solutions [2] [21].

Data Tables